Cas no 351502-70-0 ((3-Methoxy-3-oxoprop-1-enyl)boronic acid)

351502-70-0 structure
Product name:(3-Methoxy-3-oxoprop-1-enyl)boronic acid
CAS No:351502-70-0
MF:C4H7BO4
MW:129.906981706619
CID:2823371
(3-Methoxy-3-oxoprop-1-enyl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (1E)-3-METHOXY-3-OXOPROP-1-ENE-1-BORONIC ACID
- AB23136
- (3-Methoxy-3-oxoprop-1-enyl)boronic acid
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- Inchi: 1S/C4H7BO4/c1-9-4(6)2-3-5(7)8/h2-3,7-8H,1H3
- InChI Key: XAOJXYDZRSWEKF-UHFFFAOYSA-N
- SMILES: O(C)C(C=CB(O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 120
- Topological Polar Surface Area: 66.8
(3-Methoxy-3-oxoprop-1-enyl)boronic acid Related Literature
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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3. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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4. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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